Cas no 113846-98-3 (L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-,cyclic (3®8)-disulfide (9CI))

L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-,cyclic (3®8)-disulfide (9CI) structure
113846-98-3 structure
Product Name:L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-,cyclic (3®8)-disulfide (9CI)
CAS No:113846-98-3
MF:C47H67N13O12S2
MW:1070.24478745461
CID:199294
PubChem ID:195042
Update Time:2025-04-19

L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-,cyclic (3®8)-disulfide (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cyst...
    • vasopressin, 2-Gly-9-des-Gly-4-Val-8-Orn-
    • 8)-disulfide (9CI)
    • Gdgvo-VP
    • glycylglycyl-3-thioxo-L-alanyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-ornithinamide
    • Vasopressin, 9-des-2-diglycidyl-(4-valyl-8-ornithine)-
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-sulfanylidenepropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoyl]amino]-N-[(2R)-1-[(2S)-2-[[(2S)-1,5-diamino-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-sulfanylpropan-2-yl]butanediamide
    • 113846-98-3
    • L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-,cyclic (3®8)-disulfide (9CI)
    • Inchi: 1S/C47H67N13O12S2/c1-25(2)39(46(71)57-32(20-36(50)62)42(67)58-34(24-74)47(72)60-17-7-11-35(60)45(70)54-29(40(51)65)10-6-16-48)59-43(68)31(18-26-8-4-3-5-9-26)55-41(66)30(19-27-12-14-28(61)15-13-27)56-44(69)33(23-73)53-38(64)22-52-37(63)21-49/h3-5,8-9,12-15,23,25,29-35,39,61,74H,6-7,10-11,16-22,24,48-49H2,1-2H3,(H2,50,62)(H2,51,65)(H,52,63)(H,53,64)(H,54,70)(H,55,66)(H,56,69)(H,57,71)(H,58,67)(H,59,68)/t29-,30-,31-,32-,33-,34-,35-,39-/m0/s1
    • InChI Key: MFRYCOBSLAWTLO-FRHXTIEESA-N
    • SMILES: SC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N)=O)CCCN)=O)=O)NC([C@H](CC(N)=O)NC([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C=S)NC(CNC(CN)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1069.44791
  • Monoisotopic Mass: 1069.44735697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 74
  • Rotatable Bond Count: 30
  • Complexity: 1990
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 445Ų

Experimental Properties

  • PSA: 411.56

L-Ornithinamide,glycylglycyl-L-cysteinyl-L-tyrosyl-L-phenylalanyl-L-valyl-L-asparaginyl-L-cysteinyl-L-prolyl-,cyclic (3®8)-disulfide (9CI) Related Literature

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